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Compound of Interest

Compound Name: Leupeptin (hemisulfate)

Cat. No.: B10800245

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leupeptin is a reversible inhibitor of serine and cysteine proteases, making it a crucial
component in protease inhibitor cocktails used during cell lysis and protein extraction to
prevent the degradation of target proteins.[1][2][3][4][5] It effectively inhibits enzymes such as
trypsin, plasmin, papain, and cathepsins B, H, and L.[2][4][6] This document provides a detailed
protocol for the preparation of a 10 mM stock solution of Leupeptin hemisulfate for laboratory
use.

Quantitative Data Summary

A clear understanding of the physical and chemical properties of Leupeptin hemisulfate is
essential for accurate stock solution preparation. The key quantitative data is summarized in
the table below.
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Property

Value

Source

Molecular Formula

C20H38N604 * ¥2H2S04

[2]6]1[7]

Molecular Weight 475.59 g/mol [2][8]

CAS Number 103476-89-7 [3][6][8]
Appearance White to off-white powder [718]
Solubility Soluble in water, DMSO, RN

ethanol, and methanol

Recommended Solvent

Sterile deionized water or
DMSO

[1131€]

Final Stock Concentration 10 mM
Typical Working Concentration 10 - 100 uM [2][3]
Storage (Lyophilized) -20°C [1112]

Storage (Stock Solution)

-20°C (aliquoted)

[1]3]

Stock Solution Stability

Up to 3 months at -20°C

[1](6]

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of Leupeptin hemisulfate.

Materials:

Pipettes and sterile tips

Vortex mixer

Leupeptin hemisulfate powder

Sterile deionized water or DMSO

Microcentrifuge tubes (1.5 mL)
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Procedure:

» Weighing: Accurately weigh 5 mg of Leupeptin hemisulfate powder and transfer it to a 1.5 mL
microcentrifuge tube.[9]

e Solvent Addition: Add 1.05 mL of sterile deionized water or DMSO to the microcentrifuge
tube containing the Leupeptin hemisulfate powder.[1][9]

o Dissolution: Close the tube and vortex thoroughly until the powder is completely dissolved.[9]

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.[1][3]

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,
and safety glasses, when handling chemical reagents.

o Refer to the Safety Data Sheet (SDS) for Leupeptin hemisulfate for detailed safety and
handling information.

Visualizations

Workflow for Preparing 10 mM Leupeptin Hemisulfate Stock Solution
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Workflow for 10 mM Leupeptin Hemisulfate Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of a 10 mM
Stock Solution of Leupeptin Hemisulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800245#how-to-prepare-a-10-mm-stock-solution-
of-leupeptin-hemisulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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